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Compound of Interest

Compound Name: Calcium carbonate hexahydrate

Cat. No.: B093592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the single

crystal X-ray diffraction (XRD) analysis of synthetic ikaite (CaCO₃·6H₂O). Ikaite, a metastable

hydrated calcium carbonate, is of significant interest in various fields, including geology, climate

science, and materials science. Its instability at ambient temperatures presents unique

challenges for its synthesis and structural characterization. This document outlines the

necessary procedures to successfully synthesize, handle, and analyze single crystals of ikaite.

Data Presentation
The crystallographic data for synthetic ikaite, determined by single crystal XRD at low

temperatures, are summarized in the tables below. This data provides fundamental insights into

the molecular structure and bonding of this hydrated carbonate.

Table 1: Crystal Data and Structure Refinement for Synthetic Ikaite
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Parameter Value

Empirical Formula CaCO₃·6H₂O

Formula Weight 208.17 g/mol

Temperature 223(2) K (-50 °C)

Wavelength 0.71073 Å

Crystal System Monoclinic

Space Group C2/c

Unit Cell Dimensions

a 8.8134(1) Å

b 8.3108(1) Å

c 11.0183(1) Å

α 90°

β 110.418(1)°

γ 90°

Volume 756.3(1) Å³

Z 4

Density (calculated) 1.829 g/cm³

Note: Data obtained from low-temperature single-crystal X-ray diffraction studies.[1]

Experimental Protocols
The successful single crystal analysis of synthetic ikaite hinges on careful execution of its

synthesis, handling, and data collection, all at low temperatures to prevent its decomposition.

Protocol 1: Synthesis of Ikaite Single Crystals via Gel
Diffusion
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This protocol describes a method for growing ikaite crystals using a single diffusion silica gel

technique, which provides a stable medium for slow crystal growth.

Materials:

Sodium silicate solution (Na₂SiO₃)

Calcium chloride (CaCl₂) solution (e.g., 1 M)

Deionized water

Test tubes

Parafilm

Refrigerator or cold room maintained at approximately 4 °C

Procedure:

Prepare Silica Gel: In a test tube, prepare a silica gel by mixing a sodium silicate solution

with a dilute acid. The gelling process should be slow to ensure a uniform matrix.

Introduce Calcium Chloride: Once the gel has set, carefully overlay the gel with a solution of

calcium chloride.

Incubation: Seal the test tube with parafilm and store it in a refrigerator or cold room at a

constant temperature of around 4 °C. It is crucial to avoid temperature fluctuations and

mechanical disturbances.

Crystal Growth: Ikaite crystals will grow slowly within the gel matrix over a period of days to

weeks. The diffusion-controlled process allows for the formation of well-ordered single

crystals.

Harvesting Crystals: Once crystals of suitable size (approximately 0.1-0.3 mm) are observed,

they must be harvested at low temperature. This can be done by carefully excavating the

crystal from the gel using a cryo-cooled spatula or needle.
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Protocol 2: Crystal Mounting and Handling for Low-
Temperature XRD
Due to the thermal instability of ikaite, mounting the crystal for XRD analysis must be

performed at low temperatures.

Materials:

Cryo-loop (e.g., nylon loop)

Cryoprotectant oil (e.g., Paratone-N)

Low-temperature mounting stage or cold block

Liquid nitrogen

Cryo-tongs

Procedure:

Pre-cool all tools: The cryo-loop, mounting pin, and any tools that will come into contact with

the crystal should be pre-cooled in a stream of cold nitrogen gas or by brief immersion in

liquid nitrogen.

Prepare the Crystal: Under a microscope equipped with a cold stage, place a drop of

cryoprotectant oil. Transfer the harvested ikaite crystal into the oil. The oil prevents the

formation of ice on the crystal and protects it from dehydration.

Mount the Crystal: Using the pre-cooled cryo-loop, carefully scoop the ikaite crystal out of

the oil. The surface tension of the oil will help the crystal adhere to the loop.

Flash-Cooling: Immediately transfer the loop with the crystal to the goniometer head of the

diffractometer, which is maintained at the data collection temperature (e.g., -50 °C) by a

cryostream. This rapid cooling vitrifies the surrounding oil and preserves the crystal structure.

Protocol 3: Low-Temperature Single Crystal X-ray
Diffraction Data Collection
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Data collection should be performed on a single-crystal X-ray diffractometer equipped with a

low-temperature device.

Instrument Settings (Example):

X-ray Source: Mo Kα radiation (λ = 0.71073 Å)

Detector: CCD or CMOS detector

Temperature: 223 K (-50 °C)

Data Collection Strategy: A combination of ω and φ scans to ensure complete data

coverage.

Exposure Time: Dependent on crystal size and diffracting power.

Procedure:

Center the Crystal: After mounting, carefully center the crystal in the X-ray beam using the

diffractometer's centering camera and software.

Unit Cell Determination: Collect a few initial frames to determine the unit cell parameters and

crystal system.

Data Collection: Execute a full data collection run using an optimized strategy to collect a

complete set of diffraction data with adequate redundancy and resolution.

Data Processing: Process the collected diffraction images to integrate the reflection

intensities, perform corrections for Lorentz and polarization factors, and apply an absorption

correction if necessary.

Structure Solution and Refinement: Solve the crystal structure using direct methods or

Patterson synthesis and refine the atomic positions, and displacement parameters against

the experimental data.

Visualizations
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Logical Workflow for Single Crystal Analysis of
Synthetic Ikaite
The following diagram illustrates the logical progression of steps involved in the single crystal

analysis of synthetic ikaite, from synthesis to final data analysis.
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Caption: Workflow from synthesis to analysis of synthetic ikaite.
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This comprehensive guide provides the necessary framework for the successful single crystal

analysis of the metastable mineral, synthetic ikaite. Adherence to low-temperature conditions

throughout the experimental process is paramount to obtaining high-quality structural data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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